Cas no 573713-81-2 (2,4,8,10-Tetraoxaspiro[5.5]undecan-3-one, 9-phenyl-)

• Product name: 2,4,8,10-Tetraoxaspiro[5.5]undecan-3-one, 9-phenyl-
• CAS No: 573713-81-2
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 345582
• PubChem ID: 71444175

2,4,8,10-Tetraoxaspiro[5.5]undecan-3-one, 9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxaspiro[5.5]undecan-3-one, 9-phenyl-
• 9-phenyl-2,4,8,10-tetraoxaspiro[5.5]undecan-3-one
• 9-phenyl-2,4,8,10-tetraoxaspiro[5,5]undecan-3-one
• DTXSID50852970
• 573713-81-2

• Inchi： InChI=1S/C13H14O5/c14-12-17-8-13(9-18-12)6-15-11(16-7-13)10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： PMCXIMBEMYJTIC-UHFFFAOYSA-N
• SMILES： O=C1OCC2(COC(C3=CC=CC=C3)OC2)CO1

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99